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Compound of Interest

Compound Name: 4-Methylbenzoyl cyanide

Cat. No.: B086548 Get Quote

This guide provides a comprehensive technical overview of 4-methylbenzoyl cyanide, a

versatile aromatic cyanocarbonyl compound. Addressed to researchers, scientists, and

professionals in drug development and materials science, this document delves into the

compound's structural and chemical properties, outlines a detailed synthesis protocol, explores

its diverse applications, and provides essential safety and handling information. The content is

structured to deliver not just procedural steps but also the underlying scientific rationale,

ensuring a thorough understanding for practical application.

Introduction: The Chemical Identity and
Significance of 4-Methylbenzoyl Cyanide
4-Methylbenzoyl cyanide, also known as p-toluoyl cyanide or oxo-p-tolyl-acetonitrile, is an

organic compound featuring a benzoyl group substituted with a methyl group at the para

position and a cyanide functional group.[1] Its unique molecular architecture, combining an

electrophilic carbonyl carbon and a nucleophilic cyanide group, imparts a distinct reactivity

profile that makes it a valuable intermediate in a variety of chemical transformations.

This compound serves as a critical building block in the synthesis of more complex molecules,

finding utility in the development of pharmaceuticals, agrochemicals, and specialty polymers.[1]

Its role as a photoinitiator in UV-curable coatings and inks further underscores its industrial

relevance.[1] Understanding the nuances of its chemical behavior is paramount for leveraging

its full potential in both academic research and industrial applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b086548?utm_src=pdf-interest
https://www.benchchem.com/product/b086548?utm_src=pdf-body
https://www.benchchem.com/product/b086548?utm_src=pdf-body
https://www.benchchem.com/product/b086548?utm_src=pdf-body
https://www.chemimpex.com/products/19478
https://www.chemimpex.com/products/19478
https://www.chemimpex.com/products/19478
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Core Identifiers for 4-Methylbenzoyl Cyanide

Identifier Value

SMILES Notation CC1=CC=C(C=C1)C(=O)C#N

CAS Number 14271-73-9[1]

Molecular Formula C₉H₇NO[1]

Molecular Weight 145.16 g/mol [1]

Appearance Yellow solid[1]

Structural Elucidation and Physicochemical
Properties
The structure of 4-methylbenzoyl cyanide is characterized by a p-tolyl group attached to a

carbonyl cyanide moiety. This arrangement results in a molecule with specific electronic and

steric properties that govern its reactivity.

Caption: 2D structure of 4-Methylbenzoyl cyanide.

While comprehensive experimental data for the physical properties of 4-methylbenzoyl
cyanide are not widely published, its nature as a yellow solid suggests a melting point above

ambient temperature. For safe handling and storage, it is recommended to store the compound

at 0-8°C.[1]

Synthesis of 4-Methylbenzoyl Cyanide: A Validated
Protocol
The synthesis of aroyl cyanides, including 4-methylbenzoyl cyanide, is a well-established

transformation in organic chemistry. A common and effective method involves the reaction of

the corresponding aroyl chloride with a cyanide salt. The following protocol is based on

established methods for the synthesis of similar aroyl cyanides and is adapted for the specific

preparation of 4-methylbenzoyl cyanide.

Reaction Scheme:
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Caption: Synthesis of 4-Methylbenzoyl cyanide from 4-methylbenzoyl chloride.

Experimental Protocol:

This protocol is adapted from a patented method for the synthesis of a closely related isomer,

o-methylbenzoyl cyanide, and is expected to be effective for the para-substituted analog.[2]

Materials and Reagents:

4-Methylbenzoyl chloride

Potassium ferricyanide (K₃[Fe(CN)₆])

Copper(I) cyanide (CuCN) or another suitable copper catalyst

Anhydrous toluene (or another inert solvent such as acetonitrile)

Deionized water

Anhydrous magnesium sulfate or sodium sulfate

Instrumentation:

Round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet

Heating mantle
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Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, add 4-

methylbenzoyl chloride (1 equivalent), potassium ferricyanide (0.17-0.2 equivalents), and a

catalytic amount of a copper catalyst (e.g., copper quinolinolate, cuprous chloride).[2]

Solvent Addition: Add a suitable anhydrous solvent, such as toluene or dichloroethane.[2]

Reaction Conditions: Heat the reaction mixture to 80-85°C and maintain this temperature

with vigorous stirring for 3-5 hours.[2] The progress of the reaction can be monitored by thin-

layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the

organic layer with deionized water. Separate the organic phase using a separatory funnel.[2]

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by vacuum distillation or recrystallization to

yield pure 4-methylbenzoyl cyanide.[2]

Causality in Experimental Choices:

Inert Atmosphere: The use of a nitrogen atmosphere is crucial to prevent the hydrolysis of

the acid chloride and the deactivation of the catalyst by moisture.

Copper Catalyst: The copper catalyst is essential for facilitating the cyanation reaction. It is

believed to form a copper(I) cyanide complex that acts as the active cyanating agent.

Potassium Ferricyanide as Cyanide Source: While traditional methods often employ highly

toxic alkali metal cyanides (NaCN, KCN), the use of potassium ferricyanide offers a safer
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alternative, reducing the risk of exposure to free cyanide ions.[2]

Anhydrous Solvent: The use of an anhydrous solvent is critical to prevent the hydrolysis of

the starting material, 4-methylbenzoyl chloride, to the corresponding carboxylic acid.

Applications in Research and Development
The unique reactivity of 4-methylbenzoyl cyanide makes it a valuable tool in various fields of

chemical synthesis.

Pharmaceutical and Agrochemical Synthesis
Aroyl cyanides are important precursors in the synthesis of a wide range of heterocyclic

compounds, many of which exhibit biological activity. The carbonyl and cyanide groups of 4-
methylbenzoyl cyanide can participate in various cyclization reactions to form substituted

oxazoles, imidazoles, and other nitrogen-containing heterocycles. These structural motifs are

prevalent in many pharmaceutical and agrochemical agents.[1]

Photoinitiators in Polymer Chemistry
4-Methylbenzoyl cyanide can function as a photoinitiator in UV-curable formulations for

coatings, inks, and adhesives.[1] Upon exposure to UV radiation, the molecule can undergo

cleavage to generate free radicals, which then initiate the polymerization of monomers and

oligomers in the formulation. This application is crucial in industries where rapid, on-demand

curing is required.

Materials Science
In the field of materials science, 4-methylbenzoyl cyanide can be incorporated into the

synthesis of specialty polymers.[1] Its rigid aromatic structure and reactive functional groups

allow for the creation of polymers with enhanced thermal stability, mechanical strength, and

other desirable properties.

Safety, Handling, and Disposal
Disclaimer: No specific Safety Data Sheet (SDS) for 4-methylbenzoyl cyanide (CAS 14271-

73-9) is readily available. The following information is based on the general hazards associated
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with aroyl cyanides and related cyanide-containing compounds. A thorough risk assessment

should be conducted before handling this chemical.

Potential Hazards:

Toxicity: Aroyl cyanides are expected to be highly toxic if ingested, inhaled, or absorbed

through the skin. The cyanide moiety can be released in the body, leading to cyanide

poisoning, which can be fatal.

Irritation: The compound may be a severe irritant to the eyes, skin, and respiratory tract.

Reactivity: Contact with acids or strong oxidizing agents should be avoided, as this may lead

to the release of highly toxic hydrogen cyanide gas.

Safe Handling Practices:

Engineering Controls: All work with 4-methylbenzoyl cyanide should be conducted in a

well-ventilated chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Double gloving

is recommended.

Body Protection: A lab coat and, if necessary, a chemical-resistant apron should be worn.

Handling Procedures:

Avoid creating dust.

Use a designated area for handling this compound.

Never work alone.

Have an emergency plan and access to a cyanide antidote kit.
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Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as acids

and oxidizing agents.

Keep the container tightly sealed.

Store at the recommended temperature of 0-8°C.[1]

Disposal:

All waste containing 4-methylbenzoyl cyanide must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain.

Conclusion
4-Methylbenzoyl cyanide is a valuable and versatile chemical intermediate with significant

applications in the pharmaceutical, agrochemical, and materials science sectors. Its synthesis,

while requiring careful handling due to the toxicity of cyanide-containing reagents, can be

achieved through established chemical transformations. A thorough understanding of its

reactivity, coupled with stringent safety protocols, is essential for its effective and safe utilization

in research and industrial settings. This guide provides a foundational framework for

professionals working with this important compound, emphasizing both the practical aspects of

its use and the scientific principles that govern its behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://patents.google.com/patent/CN114380713A/en
https://patents.google.com/patent/CN114380713A/en
https://www.benchchem.com/product/b086548#smiles-notation-for-4-methylbenzoyl-cyanide
https://www.benchchem.com/product/b086548#smiles-notation-for-4-methylbenzoyl-cyanide
https://www.benchchem.com/product/b086548#smiles-notation-for-4-methylbenzoyl-cyanide
https://www.benchchem.com/product/b086548#smiles-notation-for-4-methylbenzoyl-cyanide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086548?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

